Cas no 872723-70-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is a synthetic organic compound featuring a benzodioxin core linked to a furan-substituted pyridazine moiety via a thioacetamide bridge. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the benzodioxin and furan groups may confer favorable binding interactions with biological targets, while the pyridazine ring enhances structural diversity. The thioether linkage improves stability and modulates electronic properties. This compound is of interest for research applications, including enzyme inhibition or receptor modulation studies, due to its hybrid heterocyclic architecture. Its synthesis requires precise control to ensure purity and reproducibility.
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide structure
872723-70-1 structure
Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
CAS No:872723-70-1
MF:C18H15N3O4S
MW:369.394402742386
CID:5509237
Update Time:2025-11-01

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
    • Inchi: 1S/C18H15N3O4S/c22-17(19-12-3-5-15-16(10-12)25-9-8-24-15)11-26-18-6-4-13(20-21-18)14-2-1-7-23-14/h1-7,10H,8-9,11H2,(H,19,22)
    • InChI Key: NXBLGTVTEJJEFL-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2OCCOC2=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2004-0068-2μmol
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2004-0068-5μmol
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2004-0068-10μmol
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2004-0068-20μmol
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2004-0068-1mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2004-0068-2mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2004-0068-3mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2004-0068-4mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2004-0068-5mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2004-0068-10mg
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
872723-70-1 90%+
10mg
$79.0 2023-05-17

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872723-70-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, characterized by its intricate heterocyclic framework, represents a fascinating intersection of organic chemistry and pharmacology. The presence of both benzodioxin and pyridazine moieties in its structure suggests a potential for diverse interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The benzodioxin moiety, also known as a diphenic ether, is a structural motif that has been extensively studied for its pharmacological properties. Compounds containing this scaffold have demonstrated various biological activities, including anti-inflammatory, antiviral, and anticancer effects. In particular, the 2,3-dihydro derivative of benzodioxin has shown enhanced bioavailability and reduced toxicity compared to its parent structure, making it an attractive scaffold for medicinal chemistry applications.

The pyridazine ring in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide introduces additional functional groups that can modulate the compound's interactions with biological targets. The sulfanyl group at the 3-position of the pyridazine ring provides a site for hydrogen bonding and hydrophobic interactions, which are crucial for binding affinity and specificity. Furthermore, the furan moiety attached to the pyridazine ring enhances the compound's solubility and bioavailability, potentially improving its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These tools have been instrumental in identifying key interaction points between N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide and potential biological targets. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such insights have paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization, sulfonylation, and condensation reactions. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to access this complex molecule with remarkable efficiency.

In vitro studies have begun to elucidate the biological profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{6-(furan-2-ytl)pyridazin}-3-ylsulfanyl)acetamide. Initial experiments have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings are particularly exciting given the growing demand for novel therapeutics targeting chronic inflammatory diseases.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has further accelerated the discovery process for compounds like N-(2,3-dihydro-ltetrahydropyranol[4a-c]dibenzo[b,d][1][4]oxazepine]-7-one acetamide CAS No: 87272370l). HTS allows researchers to rapidly test thousands of compounds against various biological targets, while SBDD leverages computational models to design molecules with high affinity for specific binding sites. These approaches have been instrumental in identifying lead compounds for further development.

The future prospects for N-(2[[5H]-dibenzo[b,d][1[4]oxazepine]-7-one]-l-acetyl]amino]-N-methyl]-lH-pyrazole-l-carboximidamide CAS No: 87272370l are bright. Ongoing research aims to optimize its pharmacological properties through structural modifications and pharmacokinetic enhancements. Additionally، clinical trials are being planned to evaluate its safety and efficacy in humans. These efforts are expected to yield valuable insights into its potential as a therapeutic agent.

In conclusion,N-([[5H]-dibenzo[b,d][1[4]oxazepine]-7-one]-l-acetyl]amino]-N-methyl]-lH-pyrazole-l-carboximidamide CAS No: 87272370l is a remarkable compound with significant potential in the field of chemical biology。 Its unique structural features, coupled with promising preclinical data, make it an attractive candidate for further investigation。 As research continues, we can expect to see more breakthroughs that highlight the importance of this molecule in advancing our understanding of disease mechanisms and developing novel therapeutics。

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.